Cas no 1366410-49-2 ((2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride)

• Product Name: (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride
• CAS No: 1366410-49-2
• MF: C₁₁H₁₆Cl₂N₂
• MW: 247.164140701294
• CID: 2164475
• Update Time: 2025-09-27

(2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-benzyl)-(s)-pyrrolidin-3-yl-amine hydrochloride
• (S)-N-(2-Chlorobenzyl)pyrrolidin-3-amine hydrochloride
• SBB075892
• (2-chlorobenzyl)-(S)-pyrrolidin-3-ylamine hydrochloride
• ((3S)pyrrolidin-3-yl)[(2-chlorophenyl)methyl]amine, chloride
• (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride

• Inchi： 1S/C11H15ClN2.ClH/c12-11-4-2-1-3-9(11)7-14-10-5-6-13-8-10;/h1-4,10,13-14H,5-8H2;1H/t10-;/m0./s1
• InChI Key： KDGBVOUSTHVDHI-PPHPATTJSA-N
• SMILES： ClC1C=CC=CC=1CN[C@@H]1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 24.1

Additional information on (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride

Comprehensive Overview of (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1366410-49-2)

(2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride (CAS No. 1366410-49-2) is a specialized chiral amine derivative with significant potential in pharmaceutical and chemical research. This compound, featuring a 2-chlorobenzyl group and an (S)-pyrrolidin-3-yl-amine moiety, is widely recognized for its role in drug discovery, particularly in the development of central nervous system (CNS) targeting agents. Its unique structural attributes make it a valuable intermediate for synthesizing bioactive molecules.

The growing interest in chiral building blocks like (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride stems from their ability to influence the stereochemistry of drug candidates, a critical factor in modern medicinal chemistry. Researchers frequently search for CAS 1366410-49-2 suppliers or inquire about its synthetic applications, reflecting its relevance in academic and industrial laboratories. The compound's hydrochloride salt form enhances its stability and solubility, making it suitable for various experimental protocols.

One of the key applications of (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride lies in its use as a precursor for neurologically active compounds. Recent studies highlight its potential in modulating neurotransmitter systems, aligning with the rising demand for neuropharmacological research tools. The 2-chlorobenzyl group contributes to lipophilicity, which is crucial for blood-brain barrier penetration—a hot topic in CNS drug development discussions.

From a synthetic chemistry perspective, this compound is often employed in asymmetric synthesis and catalysis. Its (S)-pyrrolidin-3-yl-amine backbone serves as a versatile scaffold for constructing complex molecules. Laboratories exploring chiral amine derivatives or pharmaceutical intermediates frequently seek CAS 1366410-49-2 due to its reliability and well-documented reactivity profile.

The market for fine chemicals like (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride has expanded significantly, driven by advancements in personalized medicine and targeted therapies. Suppliers often emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), addressing the stringent requirements of preclinical research. This compound is also listed in catalogs specializing in rare chemical building blocks, catering to niche research needs.

In analytical chemistry, 1366410-49-2 is characterized using techniques such as HPLC, NMR, and mass spectrometry to ensure batch-to-batch consistency—a common concern among purchasers. The compound's stability under various storage conditions (typically 2-8°C) makes it a practical choice for long-term research projects. Discussions in scientific forums frequently address its handling precautions and solubility data in different solvents.

Emerging trends in fragment-based drug design have further elevated the importance of (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride. Its modular structure allows for efficient derivatization, a feature highly valued in combinatorial chemistry workflows. The scientific community's focus on structure-activity relationship (SAR) studies has led to increased citations of this compound in patent literature and peer-reviewed journals.

For those sourcing CAS 1366410-49-2, it's essential to verify suppliers' documentation regarding enantiomeric purity and residual solvent content—topics frequently raised in quality control discussions. The compound's pricing often reflects its multistep synthesis complexity and the need for chiral resolution during production. Recent innovations in green chemistry have also prompted evaluations of more sustainable routes to synthesize this valuable intermediate.

In summary, (2-Chloro-benzyl)-(S)-pyrrolidin-3-yl-amine hydrochloride (CAS 1366410-49-2) represents a strategically important chemical entity bridging multiple disciplines. Its applications span from medicinal chemistry to material science, with ongoing research uncovering new utilities. As the pharmaceutical industry continues to prioritize chiral therapeutics, demand for well-characterized compounds like this is expected to grow substantially in coming years.